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Compound of Interest

3-Isopropylcyclobutanecarboxylic
Compound Name: d
aci

Cat. No.: B176483

An In-depth Technical Guide to the Safe Handling of 3-Isopropylcyclobutanecarboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a
laboratory setting. The information provided is based on general principles of chemical safety
and data for structurally related compounds. A specific Safety Data Sheet (SDS) for 3-
isopropylcyclobutanecarboxylic acid (CAS No. 13363-91-2) is not readily available in public
databases.[1] Therefore, this compound should be handled with a high degree of caution,
assuming it may possess hazards similar to other carboxylic acids until comprehensive safety
and toxicity data become available. All laboratory activities should be conducted following a
thorough, site-specific risk assessment.

Introduction and Scope

3-Isopropylcyclobutanecarboxylic acid is a substituted cyclobutane derivative with potential
applications in organic synthesis and drug discovery.[2] Its unique four-membered ring
structure and isopropyl substitution make it an interesting building block for creating complex
molecules. As with any novel or sparsely documented chemical, a proactive and rigorous
approach to safety is paramount. This guide provides a comprehensive framework for the safe
handling, storage, and disposal of 3-isopropylcyclobutanecarboxylic acid, drawing upon
established safety protocols for carboxylic acids and general principles of laboratory safety. The
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causality behind each recommendation is explained to foster a deeper understanding of the

associated risks and their mitigation.

Physicochemical and Structural Information

A foundational understanding of a compound's physical and chemical properties is critical for

anticipating its behavior and implementing appropriate safety measures.

Property Value Source
CAS Number 13363-91-2 [L1[31[415]16]
Molecular Formula CsH1402 [11[3114]
Molecular Weight 142.20 g/mol [31[41[6]
3-isopropylcyclobutane-1-
IUPAC Name P Py y [3]
carboxylic acid
Predicted pKa 4.79 £0.40 [1]
N ) 222.4 °C at 760 mmHg
Boiling Point ) [2]
(Predicted)
Density 1.05 g/cm3 (Predicted) [2]
Not specified; likely a solid or
Appearance A
liquid at room temperature.
Carboxylic acids with six or
fewer carbon atoms are
typically freely or moderatel
Solubility ypicaty Y Y

soluble in water. Solubility in

organic solvents is expected to

be good.[7]

Hazard Identification and Risk Assessment: An

Inferential Approach
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Due to the absence of specific toxicological data for 3-isopropylcyclobutanecarboxylic acid,
its potential hazards must be inferred from the known properties of the carboxylic acid
functional group and similar small-molecule acids.

Primary Anticipated Hazards:

o Corrosivity: Carboxylic acids are acidic and can be corrosive to skin, eyes, and mucous
membranes.[8][9] The predicted pKa of ~4.79 suggests it is a weak acid, but even weak
acids can cause significant irritation and burns, especially with prolonged contact.[1][8]
Concentrated forms of acids are particularly corrosive.[9]

e [Irritation: Inhalation of vapors or aerosols may cause respiratory tract irritation.[10][11] Direct
contact is expected to cause serious eye irritation.[10][12]

o Reactivity: Carboxylic acids can react exothermically with bases in neutralization reactions.
[7] They can also react with oxidizing agents and reducing agents. Contact with active metals
may produce flammable hydrogen gas.[7]

o Combustibility: While not highly flammable, many carboxylic acids are combustible and can
burn if exposed to an ignition source.[8]

The following Graphviz diagram illustrates the logical flow of risk assessment when specific
data is unavailable.
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Caption: Risk assessment flow for a compound with limited safety data.

Exposure Controls and Personal Protective
Equipment (PPE)

To mitigate the inferred risks, a multi-layered approach to exposure control is mandatory.
4.1. Engineering Controls

e Chemical Fume Hood: All handling of 3-isopropylcyclobutanecarboxylic acid, including
weighing, transferring, and preparing solutions, must be conducted in a properly functioning
chemical fume hood to prevent inhalation of any potential vapors or aerosols.[10]

e Ventilation: Ensure adequate general laboratory ventilation to supplement the local exhaust
of the fume hood.[13][14]

o Safety Stations: Eyewash stations and safety showers must be readily accessible and tested
regularly.[13][14]

4.2. Personal Protective Equipment (PPE)
A standard PPE ensemble for handling corrosive materials is required.

o Eye and Face Protection: Chemical splash goggles that meet ANSI Z87.1 standards are
mandatory at all times.[10][13] A face shield should be worn over the goggles during
procedures with a higher risk of splashing, such as when handling larger quantities or during
vigorous reactions.[10][11]

¢ Skin Protection:

o Gloves: Chemical-resistant gloves, such as nitrile or butyl rubber, must be worn.[11][15]
Inspect gloves for any signs of degradation or puncture before use and change them
immediately if contamination is suspected.[10][16]

o Lab Coat: A chemical-resistant lab coat or apron must be worn and kept fully fastened.[9]
[10]
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o Footwear: Fully enclosed shoes, preferably made of a chemical-resistant material, are
required.[10]

» Respiratory Protection: If there is a risk of generating dust (if the compound is a solid) or if
engineering controls are insufficient, a NIOSH-approved respirator may be necessary.[10]
[13] The selection of the appropriate respirator should be based on a formal risk assessment.

The following diagram outlines the mandatory PPE for handling this compound.

a a Wear Nitrile or Wear Chemical-Resistant ea osed-Toe
pla oggle Butyl Rubber Gloves Lab Coat 0€

Work Inside a
Chemical Fume Hood

Proceed with Experiment

Click to download full resolution via product page
Caption: Standard Personal Protective Equipment (PPE) workflow.

Safe Handling and Storage Protocols

Adherence to strict handling and storage procedures is critical for preventing accidents and
ensuring chemical stability.

5.1. Handling

* Avoid Incompatibilities: Keep 3-isopropylcyclobutanecarboxylic acid away from strong
bases, strong oxidizing agents, and reactive metals.[7][8][14] Mixing with bases can cause a
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vigorous exothermic reaction.[7]

» Dispensing: Use a spatula for solids or a pipette/syringe for liquids to transfer the chemical.
Avoid creating dust or splashes.[10]

o Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were
worn.[10][12][14] Do not eat, drink, or smoke in the laboratory.[12][14]

5.2. Storage

o Container: Store in a tightly sealed, properly labeled container. The label should include the
chemical name, CAS number, and hazard warnings.[9][17]

e Location: Store in a dedicated, well-ventilated corrosives or acid cabinet.[9] Wooden cabinets
are often preferred for acid storage as they are not susceptible to corrosion from acid vapors.

[9]
e Segregation:
o Segregate from bases, cyanides, sulfides, and oxidizing agents.[17][18]

o Store organic acids separately from inorganic (mineral) acids like nitric acid or sulfuric acid
to prevent potentially hazardous reactions.[8][17]

e Secondary Containment: Use a chemically resistant secondary containment tray to capture
any potential leaks or spills.[8][18]

Emergency Procedures

Rapid and correct response to an emergency can significantly reduce the severity of an
incident.

6.1. Spills
o Evacuate: Alert personnel in the immediate area and evacuate if necessary.

e Control: If safe to do so, control the source of the leak.
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Contain: For small spills, contain the material with a neutral absorbent material (such as
sodium bicarbonate for acids, or commercial spill kits). Do not use combustible materials like
paper towels to absorb the bulk of the spill.

Neutralize: Cautiously neutralize the spill with a weak base like sodium bicarbonate, then
absorb the residue.

Clean: Clean the area with soap and water.

Dispose: Collect all contaminated materials in a labeled hazardous waste container for
proper disposal.[14][16]

6.2. First Aid

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate
medical attention.[14][19][20]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.
[14][19]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[14][19]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[14][19]

Waste Disposal

All waste containing 3-isopropylcyclobutanecarboxylic acid must be treated as hazardous

waste.

» Neutralization: If permissible by institutional guidelines, aqueous waste streams may be
neutralized with a suitable base (e.g., sodium bicarbonate) to a pH between 6 and 8 before
collection. This must be done slowly and with cooling, as the reaction can be exothermic.
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e Collection: Collect all waste (including contaminated PPE and spill cleanup materials) in a
dedicated, clearly labeled, and sealed hazardous waste container.

» Disposal: Dispose of the waste through your institution's Environmental Health and Safety
(EHS) office, following all local, state, and federal regulations.[14]

Conclusion

While 3-isopropylcyclobutanecarboxylic acid is a valuable compound for chemical
synthesis, the current lack of specific safety data necessitates a highly cautious and proactive
safety approach. By treating it as a potentially corrosive and irritating substance and adhering
to the principles of engineering controls, rigorous use of PPE, and strict handling and storage
protocols, researchers can mitigate the risks associated with its use. A thorough, compound-
specific risk assessment should always precede any new experimental work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.myskinrecipes.com/shop/en/cyclobutane-derivatives/44789--3-isopropylcyclobutanecarboxylic-acid.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclobutanecarboxylic-acid_-3-isopropyl
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclobutanecarboxylic-acid_-3-isopropyl
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB02534688.htm
https://www.alchempharmtech.com/product/13363-91-2/
https://www.molcore.com/product/13363-91-2
https://cameochemicals.noaa.gov/react/3
https://www.ilpi.com/msds/ref/carboxylicacid.html
https://www.flinnsci.com/api/library/download/1f8f76d330554992ae36ef25b1fce06d
https://pdf.benchchem.com/1600/Personal_protective_equipment_for_handling_6_Nitroindoline_2_carboxylic_acid.pdf
https://www.leelinework.com/what-ppe-should-you-wear-when-handling-acid/
https://www.sigmaaldrich.com/HK/en/sds/aldrich/101834?userType=undefined
https://www.fishersci.com/store/msds?partNumber=CC12801DA&productDescription=1H-INDOLE-2-CARBOXYLIC+A+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA14480&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.quicktest.co.uk/blogs/safety-documents/safety-equipment-for-handling-acids
https://www.sigmaaldrich.com/TW/en/sds/aldrich/c85603?userType=undefined
https://www.safety.rochester.edu/labsafety/chp/chpappendix-8.html
https://www.safety.rochester.edu/labsafety/chp/chpappendix-8.html
https://www.utsc.utoronto.ca/ehs/sites/utsc.utoronto.ca.ehs/files/docs/Lab%20Safety%20Manual%2006%20Chemical%20Handling%20and%20Storage.pdf
https://www.tcichemicals.com/BE/en/sds/C0888_EU_6N.pdf
https://www.chempoint.com/products/download?grade=5142&type=sds
https://www.benchchem.com/product/b176483#safety-and-handling-of-3-isopropylcyclobutanecarboxylic-acid
https://www.benchchem.com/product/b176483#safety-and-handling-of-3-isopropylcyclobutanecarboxylic-acid
https://www.benchchem.com/product/b176483#safety-and-handling-of-3-isopropylcyclobutanecarboxylic-acid
https://www.benchchem.com/product/b176483#safety-and-handling-of-3-isopropylcyclobutanecarboxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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